Cas no 861839-93-2 (tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate)

Tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate is a brominated aromatic carbamate compound commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions, and a 3-bromophenyl moiety that offers versatility in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The propan-2-yl linker provides flexibility for further functionalization. This compound is particularly valuable in medicinal chemistry for constructing complex molecules due to its compatibility with a range of reaction conditions and its role in introducing bromine for subsequent derivatization. High purity grades ensure reliable performance in sensitive applications.
tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate structure
861839-93-2 structure
Product Name:tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate
CAS No:861839-93-2
MF:C14H20BrNO2
MW:314.218103408813
CID:6622776
PubChem ID:69066642
Update Time:2025-06-14

tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate
    • Inchi: 1S/C14H20BrNO2/c1-10(16-13(17)18-14(2,3)4)8-11-6-5-7-12(15)9-11/h5-7,9-10H,8H2,1-4H3,(H,16,17)
    • InChI Key: FTHLXGDBXPWRNP-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C)CC1=CC=CC(Br)=C1

tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28292783-0.05g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
0.05g
$587.0 2025-03-19
Enamine
EN300-28292783-0.1g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
0.1g
$615.0 2025-03-19
Enamine
EN300-28292783-0.25g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
0.25g
$642.0 2025-03-19
Enamine
EN300-28292783-0.5g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
0.5g
$671.0 2025-03-19
Enamine
EN300-28292783-1.0g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
1.0g
$699.0 2025-03-19
Enamine
EN300-28292783-2.5g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
2.5g
$1370.0 2025-03-19
Enamine
EN300-28292783-5.0g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
5.0g
$2028.0 2025-03-19
Enamine
EN300-28292783-10.0g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2 95.0%
10.0g
$3007.0 2025-03-19
Enamine
EN300-28292783-1g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2
1g
$699.0 2023-09-08
Enamine
EN300-28292783-5g
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate
861839-93-2
5g
$2028.0 2023-09-08

tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Related Literature

Additional information on tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2)

The compound tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromophenyl and carbamate functional groups, serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's versatility as a building block for the development of novel therapeutic agents.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed a novel synthetic route for the production of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate with improved yield and purity. The patented method utilizes a catalytic system that minimizes byproduct formation, making it more environmentally friendly and cost-effective for large-scale production. This development is expected to facilitate further research and commercialization of related compounds.

In addition to its synthetic utility, tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate has also been investigated for its potential as a probe in chemical biology studies. A 2024 paper in ACS Chemical Biology described the use of this compound as a fluorescent tag for tracking protein interactions in live cells. The researchers demonstrated that the bromophenyl moiety could be selectively modified to introduce fluorophores, enabling real-time visualization of molecular processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent preclinical studies have identified issues related to metabolic stability and bioavailability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research aims to balance potency with drug-like properties to advance these compounds into clinical trials.

In conclusion, tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2) continues to be a valuable tool in medicinal chemistry and drug discovery. Its applications span from kinase inhibitor development to chemical biology probes, with recent advancements in synthesis and functionalization opening new avenues for research. Future studies will likely focus on addressing current limitations and expanding its therapeutic potential.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd